3α,7β-Di-O-acetyl Ursodeoxycholic Acid Methyl Ester
3α,7β-Di-O-acetyl Ursodeoxycholic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
60384-30-7
VCID:
VC0033428
InChI:
InChI=1S/C29H46O6/c1-17(7-10-26(32)33-6)22-8-9-23-27-24(12-14-29(22,23)5)28(4)13-11-21(34-18(2)30)15-20(28)16-25(27)35-19(3)31/h17,20-25,27H,7-16H2,1-6H3/t17-,20+,21-,22-,23+,24+,25+,27+,28+,29-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C
Molecular Formula:
C29H46O6
Molecular Weight:
490.7 g/mol
3α,7β-Di-O-acetyl Ursodeoxycholic Acid Methyl Ester
CAS No.: 60384-30-7
Reference Standards
VCID: VC0033428
Molecular Formula: C29H46O6
Molecular Weight: 490.7 g/mol
| CAS No. | 60384-30-7 |
|---|---|
| Product Name | 3α,7β-Di-O-acetyl Ursodeoxycholic Acid Methyl Ester |
| Molecular Formula | C29H46O6 |
| Molecular Weight | 490.7 g/mol |
| IUPAC Name | methyl (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-diacetyloxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C29H46O6/c1-17(7-10-26(32)33-6)22-8-9-23-27-24(12-14-29(22,23)5)28(4)13-11-21(34-18(2)30)15-20(28)16-25(27)35-19(3)31/h17,20-25,27H,7-16H2,1-6H3/t17-,20+,21-,22-,23+,24+,25+,27+,28+,29-/m1/s1 |
| Standard InChIKey | ZKHVKSAMEUAGEN-OSBYRPBFSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)OC(=O)C)C)OC(=O)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OC(=O)C)C)OC(=O)C)C |
| Synonyms | Methyl 3α,7β-Diacetoxy-5β-cholan-24-oate; Methyl Ursodeoxycholate Diacetate; 3α,7β-Dihydroxy-5β-cholanic Acid Methyl Ester Diacetate |
| PubChem Compound | 11191048 |
| Last Modified | Nov 11 2021 |
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